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Cat. No.: B7791125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for meso-1,2-dibromo-1,2-
diphenylethane, a key reagent in synthetic organic chemistry. The information is intended to

ensure the safe handling, use, and disposal of this compound in a laboratory setting.

Safety and Handling Precautions
Meso-1,2-dibromo-1,2-diphenylethane is a corrosive solid that can cause severe skin burns

and eye damage.[1] It is also harmful if swallowed.[1][2] Proper personal protective equipment

(PPE) and adherence to safety protocols are mandatory when handling this chemical.

1.1 Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the use of appropriate protective gear:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing are essential to prevent skin contact.[3]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate

filter is recommended.[3] All work should be conducted in a well-ventilated area, preferably a
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chemical fume hood.[4][5]

1.2 First Aid Measures

In case of exposure, immediate action is critical:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[3] Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If breathing has ceased, apply artificial respiration. Seek immediate medical

attention.[3]

1.3 Storage and Disposal

Proper storage and waste management are crucial for laboratory safety:

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents.[2][3] The storage area should be

designated for corrosive materials.[3][4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material is considered hazardous waste.[2] Do not empty into drains.[4]

Physicochemical and Hazard Data
The following tables summarize the key quantitative data for meso-1,2-dibromo-1,2-
diphenylethane.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₁₄H₁₂Br₂

Molecular Weight 340.07 g/mol

Appearance
White to off-white crystalline

solid
[6]

Melting Point 241 °C (decomposes) [7]

Solubility
Insoluble in water. Soluble in

organic solvents.[6]

Boiling Point Not available

Flash Point Not applicable [7]

Table 2: Hazard Identification and Classification

Hazard Classification Reference

GHS Classification

Acute Toxicity, Oral (Category

4), Skin Corrosion (Category

1B), Serious Eye Damage

(Category 1)

[1]

Signal Word Danger [1]

Hazard Statements

H302: Harmful if swallowed.

H314: Causes severe skin

burns and eye damage.

[1]

Precautionary Statements

P260, P264, P270, P280,

P301+P312+P330,

P301+P330+P331,

P303+P361+P353,

P304+P340+P310,

P305+P351+P338+P310,

P363, P405, P501

[1]
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Experimental Protocol: Synthesis of
Diphenylacetylene
The following protocol details the dehydrobromination of meso-1,2-dibromo-1,2-
diphenylethane to synthesize diphenylacetylene. This procedure should be performed in a

well-ventilated chemical fume hood.

3.1 Materials and Reagents

meso-1,2-dibromo-1,2-diphenylethane

Potassium hydroxide (KOH) pellets

Diethylene glycol

95% Ethanol

Deionized water

Round-bottom flask (100 mL)

Reflux condenser

Heating mantle or sand bath

Magnetic stirrer and stir bar

Beakers

Buchner funnel and filter flask

Filter paper

3.2 Experimental Procedure

Reaction Setup: In a 100 mL round-bottom flask, combine 3.0 g of meso-1,2-dibromo-1,2-
diphenylethane, 1.5 g of solid potassium hydroxide, and 15 mL of diethylene glycol.[4] Add

a magnetic stir bar.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7791125?utm_src=pdf-body
https://www.benchchem.com/product/b7791125?utm_src=pdf-body
https://www.benchchem.com/product/b7791125?utm_src=pdf-body
https://www.benchchem.com/product/b7791125?utm_src=pdf-body
https://www.benchchem.com/product/b7791125?utm_src=pdf-body
http://ochemonline.pbworks.com/f/10_dehydrobromination.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7791125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reflux: Assemble a reflux apparatus by attaching the reflux condenser to the round-bottom

flask. Heat the mixture to boiling using a heating mantle or sand bath and maintain a steady

reflux for 25 minutes.[4]

Isolation of Crude Product: After the reflux period, turn off the heat and allow the mixture to

cool to room temperature. While still warm, carefully transfer the contents of the flask to a

beaker.[4]

Precipitation: Add 25 mL of water to the beaker and chill the mixture in an ice bath to induce

precipitation of the crude product.[4]

Filtration: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the

crystals with a small amount of cold water.[4]

Recrystallization: Purify the crude diphenylacetylene by recrystallization from a minimal

amount of hot 95% ethanol.[3] Dissolve the solid in hot ethanol and then allow it to cool

slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold 95% ethanol, and allow them to air dry.

Visualized Workflows and Pathways
4.1 Safe Handling Workflow

The following diagram illustrates the key stages for the safe handling of meso-1,2-dibromo-
1,2-diphenylethane, from acquisition to disposal.
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Safe Handling Workflow for meso-1,2-dibromo-1,2-diphenylethane

Acquisition & Storage

Handling & Use

Spill & Emergency

Waste Disposal

Acquisition of Chemical

Store in a cool, dry, well-ventilated area for corrosives

Wear Appropriate PPE:
- Goggles/Face Shield

- Gloves
- Lab Coat

Handle in a Chemical Fume Hood

Weighing and Transfer

Perform Experiment

Collect Waste in a Labeled, Closed Container

Accidental Spill

Evacuate Area Provide First Aid for Exposure

Clean up with appropriate materials (avoid dust)

Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for safe handling of meso-1,2-dibromo-1,2-diphenylethane.

4.2 Reaction Pathway: Dehydrobromination
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The diagram below outlines the dehydrobromination reaction of meso-1,2-dibromo-1,2-
diphenylethane to form diphenylacetylene.

Dehydrobromination of meso-1,2-dibromo-1,2-diphenylethane

meso-1,2-dibromo-1,2-diphenylethane

Vinyl Bromide Intermediate

- HBr

Potassium Hydroxide (KOH) Diethylene Glycol (Heat)

Diphenylacetylene

- HBr

2 HBr

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of diphenylacetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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